Cas no 84605-05-0 (1H-Indole-3-methanamine, N-methyl-N-nitroso-)

• Product name: 1H-Indole-3-methanamine, N-methyl-N-nitroso-
• CAS No: 84605-05-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 728532
• PubChem ID: 128626

1H-Indole-3-methanamine, N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,N-methyl-N-nitroso-
• N-nitroso-N-methyl-3-aminomethylindole
• 1H-Indole-3-methanamine, N-methyl-N-nitroso-
• NNMA
• N-[(1H-Indol-3-yl)methyl]-N-methylnitrous amide

• Inchi： 1S/C10H11N3O/c1-13(12-14)7-8-6-11-10-5-3-2-4-9(8)10/h2-6,11H,7H2,1H3
• InChI Key： WEFCHZVJIDHTIY-UHFFFAOYSA-N
• SMILES： O=NN(C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 189.09
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 1.7

Experimental Properties

• Density: 1.23
• Boiling Point: 445.5°C at 760 mmHg
• Flash Point: 223.2°C
• Refractive Index: 1.626